![molecular formula C15H8Cl3FO B6346364 (2E)-3-(2-Chloro-6-fluorophenyl)-1-(2,5-dichlorophenyl)prop-2-en-1-one CAS No. 1354942-05-4](/img/structure/B6346364.png)
(2E)-3-(2-Chloro-6-fluorophenyl)-1-(2,5-dichlorophenyl)prop-2-en-1-one
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(2E)-3-(2-Chloro-6-fluorophenyl)-1-(2,5-dichlorophenyl)prop-2-en-1-one, also known as 2C-F-PPD, is a novel compound with a wide range of potential applications. It is a fluorinated derivative of 2,5-dichlorophenyl prop-2-en-1-one, and is the first of its kind to be synthesized. The synthesis of 2C-F-PPD has been studied extensively, and its unique properties have been explored in various scientific research applications.
Scientific Research Applications
(2E)-3-(2-Chloro-6-fluorophenyl)-1-(2,5-dichlorophenyl)prop-2-en-1-one has a wide range of potential applications in scientific research. It has been used in the study of the structure and function of proteins, as well as in the study of enzyme-catalyzed reactions. It has also been used to study the effects of drugs on cells, as well as to study the mechanisms of drug action. Additionally, this compound has been used in the study of the structure and function of DNA and RNA, as well as in the study of gene expression and regulation.
Mechanism of Action
(2E)-3-(2-Chloro-6-fluorophenyl)-1-(2,5-dichlorophenyl)prop-2-en-1-one has been shown to interact with proteins, enzymes, and nucleic acids. It has been shown to bind to proteins and enzymes, and to inhibit their activity. It has also been shown to bind to DNA and RNA, and to alter the structure and function of these molecules. Additionally, this compound has been shown to interact with various cellular components, and to modulate their activity.
Biochemical and Physiological Effects
This compound has been shown to have a wide range of biochemical and physiological effects. It has been shown to inhibit the activity of enzymes, to alter the structure and function of proteins, and to modulate the activity of cellular components. Additionally, it has been shown to have anti-inflammatory, anti-oxidant, and anti-cancer effects.
Advantages and Limitations for Lab Experiments
(2E)-3-(2-Chloro-6-fluorophenyl)-1-(2,5-dichlorophenyl)prop-2-en-1-one has several advantages for use in lab experiments. It is relatively easy to synthesize, and its unique properties make it useful for a wide range of applications. Additionally, it is relatively stable and non-toxic, making it safe to use in lab experiments. However, this compound also has several limitations. It is relatively expensive, and its effects on cells and proteins can be difficult to predict. Additionally, it is not widely available, making it difficult to obtain for lab experiments.
Future Directions
The potential future directions for (2E)-3-(2-Chloro-6-fluorophenyl)-1-(2,5-dichlorophenyl)prop-2-en-1-one are numerous. Further research could be conducted to explore its effects on proteins, enzymes, and cellular components. Additionally, further research could be conducted to explore its potential therapeutic applications, such as its use as an anti-inflammatory or anti-cancer agent. Additionally, further research could be conducted to explore its potential use as an imaging agent, as well as its potential use as a drug delivery system. Finally, further research could be conducted to explore its potential use as a fluorescent probe for studying the structure and function of biological molecules.
Synthesis Methods
(2E)-3-(2-Chloro-6-fluorophenyl)-1-(2,5-dichlorophenyl)prop-2-en-1-one can be synthesized using several methods. The most common method involves the reaction of 2,5-dichlorophenyl prop-2-en-1-one with fluorosulfonic acid in the presence of a base such as sodium hydroxide. This reaction yields this compound as the major product. Other methods of synthesis include the reaction of 2,5-dichlorophenyl prop-2-en-1-one with fluorosulfonic acid in the presence of a base such as potassium carbonate, or the reaction of 2,5-dichlorophenyl prop-2-en-1-one with fluorosulfonyl chloride in the presence of a base such as sodium hydroxide.
properties
IUPAC Name |
(E)-3-(2-chloro-6-fluorophenyl)-1-(2,5-dichlorophenyl)prop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H8Cl3FO/c16-9-4-6-13(18)11(8-9)15(20)7-5-10-12(17)2-1-3-14(10)19/h1-8H/b7-5+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYTZZDGFNGZBRM-FNORWQNLSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=C(C(=C1)Cl)C=CC(=O)C2=C(C=CC(=C2)Cl)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC(=C(C(=C1)Cl)/C=C/C(=O)C2=C(C=CC(=C2)Cl)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H8Cl3FO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
329.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.